![molecular formula C12H14BrN B2889618 5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine CAS No. 1248937-15-6](/img/structure/B2889618.png)
5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine
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Overview
Description
5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine is a chemical compound with the molecular formula C12H14BrN . It has a molecular weight of 252.15 .
Physical And Chemical Properties Analysis
The physical and chemical properties of 5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine are not fully detailed in the search results. The compound has a molecular weight of 252.15 . Other properties such as boiling point and storage conditions are not specified .Scientific Research Applications
- Researchers have investigated the antiviral potential of 5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine. Specifically, it has been explored as a potential inhibitor of viral enzymes or as a candidate for preventing viral replication. Further studies are needed to elucidate its mechanism of action and efficacy against specific viruses .
- Kasralikar et al. reported a series of novel indolyl and oxochromenyl xanthenone derivatives, including compounds related to 5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine. Molecular docking studies suggested potential anti-HIV-1 activity for these derivatives .
- Indole derivatives play a crucial role in plant biology. Notably, indole-3-acetic acid (IAA) is a natural plant hormone produced from tryptophan degradation. While 5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine is not IAA, its indole moiety may contribute to similar effects in plants. Investigating its impact on plant growth, development, and stress responses could be worthwhile .
- Computational approaches, such as molecular docking, have been employed to predict the binding affinity of 5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine with various protein targets. These studies help identify potential therapeutic targets and guide drug discovery efforts .
- Researchers have determined the crystal structure of related compounds, which provides insights into their three-dimensional arrangement and intermolecular interactions. Density functional theory (DFT) calculations can further elucidate electronic properties and stability .
- Investigating synthetic routes to prepare 5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine and characterizing its physical and chemical properties are essential steps. Researchers explore reaction conditions, yields, and purification methods to optimize its synthesis .
Antiviral Activity
Anti-HIV-1 Properties
Plant Hormone Analog
Molecular Docking Studies
Crystal Structure and DFT Calculations
Chemical Synthesis and Characterization
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes in cellular functions . The specific interactions and resulting changes would depend on the particular target and the biological activity being exerted.
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways would depend on the specific biological activity being exerted.
Result of Action
Given that indole derivatives have diverse biological activities , the effects of this compound could be wide-ranging, depending on the specific target and biological activity.
properties
IUPAC Name |
5-bromo-N-cyclopropyl-2,3-dihydro-1H-inden-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrN/c13-9-2-5-11-8(7-9)1-6-12(11)14-10-3-4-10/h2,5,7,10,12,14H,1,3-4,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWELFELQBJIIID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2CCC3=C2C=CC(=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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